Cas no 303970-02-7 (8-(benzylsulfanyl)-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product name: 8-(benzylsulfanyl)-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 303970-02-7
• MF: C₁₅H₁₆N₄O₂S
• MW: 316.378141403198
• CID: 6019884
• PubChem ID: 678087

8-(benzylsulfanyl)-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(benzylsulfanyl)-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(benzylthio)-7-ethyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-ethyl-3,7-dihydro-3-methyl-8-[(phenylmethyl)thio]-
• MLS001212188
• 8-benzylsulfanyl-7-ethyl-3-methylpurine-2,6-dione
• DTXSID301323561
• SMR000515490
• 303970-02-7
• TCMDC-125734
• 8-(benzylsulfanyl)-7-ethyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• Oprea1_681629
• Oprea1_790557
• AKOS000578597
• 8-Benzylsulfanyl-7-ethyl-3-methyl-3,7-dihydro-purine-2,6-dione
• 8-(benzylthio)-7-ethyl-3-methyl-1H-purine-2,6(3H,7H)-dione
• EU-0004106
• AB00667688-01
• HMS2828L07
• CHEMBL586195
• F0373-1068

• Inchi： 1S/C15H16N4O2S/c1-3-19-11-12(18(2)14(21)17-13(11)20)16-15(19)22-9-10-7-5-4-6-8-10/h4-8H,3,9H2,1-2H3,(H,17,20,21)
• InChI Key： FTJWLLBKZHBSLU-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(N(C)C(=O)NC2=O)N=C1SCC1=CC=CC=C1

Computed Properties

• Exact Mass: 316.09939694g/mol
• Monoisotopic Mass: 316.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.5Ų

Additional information on 8-(benzylsulfanyl)-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-(Benzylsulfanyl)-7-Ethyl-3-Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione: A Comprehensive Overview

8-(Benzylsulfanyl)-7-Ethyl-3-Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione is a complex organic compound with the CAS number 303970-02-7. This compound belongs to the class of purine derivatives and has garnered significant attention in recent years due to its potential applications in the fields of pharmacology and organic synthesis. The structure of this compound is characterized by a purine ring system with specific substituents that contribute to its unique chemical and biological properties.

The purine ring system serves as the core framework of this compound. Purines are heterocyclic aromatic compounds consisting of a pyrimidine ring fused with an imidazole ring. In this case, the purine system is modified by the addition of a benzylsulfanyl group at position 8 and an ethyl group at position 7. Additionally, a methyl group is attached at position 3. These substituents play a crucial role in determining the compound's stability, solubility, and bioavailability.

Recent studies have highlighted the potential of 8-(Benzylsulfanyl)-7-Ethyl-3-Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione as a promising candidate in drug development. Its unique structure allows for interactions with various biological targets, making it a valuable molecule for exploring therapeutic interventions. For instance, research has shown that this compound exhibits significant activity against certain enzymes and receptors involved in inflammatory processes and neurological disorders.

The synthesis of 8-(Benzylsulfanyl)-7-Ethyl-3-Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione involves a series of intricate chemical reactions. The process typically begins with the preparation of the purine skeleton through condensation reactions involving appropriate precursors. Subsequent steps involve functional group transformations to introduce the desired substituents at specific positions on the ring system. The use of advanced catalytic systems and reaction conditions has significantly improved the yield and purity of this compound in recent years.

One of the most notable advancements in the study of this compound is its application in medicinal chemistry. Researchers have explored its potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways involved in inflammation. Preclinical studies have demonstrated that 8-(Benzylsulfanyl)-7-Ethyl-3-Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione exhibits potent anti-inflammatory effects without causing significant adverse effects on normal cellular functions.

In addition to its pharmacological applications, this compound has also been studied for its role in enzyme inhibition. The presence of the benzylsulfanyl group confers unique electronic properties to the molecule that enable it to bind effectively with target enzymes. This property has led to investigations into its potential use as an inhibitor of enzymes associated with neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The structural versatility of 8-(Benzylsulfanyl)-7-Ethyl-3-Methyl-2,3,6,Tetrahydro-H-Purine-,Dione also makes it an attractive candidate for further structural modifications. By altering the substituents on the purine ring system or introducing new functional groups at strategic positions researchers can potentially enhance its bioactivity or tailor it for specific therapeutic applications.

From a synthetic chemistry perspective,the development of efficient methods for constructing such complex molecules remains a critical area of research.The ability to synthesize these compounds in large quantities with high purity is essential for advancing their applications in drug discovery and development.

In conclusion,8-(Benzylsulfanyl)-7-Ethyl-,Methyl-,Tetrahydro-H-Purine-,Dione(CAS No: 303970-) represents an exciting frontier in organic chemistry and pharmacology.Its unique structure,bioactivity,and potential for further modification make it a valuable tool for researchers seeking innovative solutions in drug development.The ongoing exploration into its properties promises to unlock new possibilities for treating various diseases and improving human health.